N-(2-oxooxolan-3-yl)tridecanamide
Overview
Description
N-(2-oxooxolan-3-yl)tridecanamide, also known as N-oxotridecanoyl-L-valine, is an amino acid derivative that has been studied for its potential applications in the field of biochemistry and physiology. It is a derivative of the amino acid L-valine, which is an essential amino acid found in proteins. N-oxotridecanoyl-L-valine has been studied for its potential use as a synthetic precursor in the synthesis of various pharmaceuticals, as well as its potential role in regulating cell metabolism.
Scientific Research Applications
Quorum Sensing in Bacteria
“N-(2-oxooxolan-3-yl)tridecanamide” plays a crucial role in quorum sensing (QS), a bacteria-to-bacteria communication system . QS is moderated by the production of different kinds of signal molecules known as autoinducers, which are usually N-acyl-homoserine lactones (AHLs) in Gram-negative bacteria .
Regulation of Virulence Factors
This compound is involved in the production of virulence factors and the formation of biofilm on Pseudomonas aeruginosa . It has been shown to inhibit biofilm formation and virulence factor production without inhibiting the growth of P. aeruginosa .
Inhibition of Antibiotic Resistance
The development of inhibition of quorum sensing is one of the most promising methods to control bacterial infection and antibiotic resistance .
Control of Biofilm Formation
The compound has been used to control biofilm formation in various bacterial species .
Industrial Applications
“N-(2-oxooxolan-3-yl)tridecanamide”, also known as OTDA, is a synthetic compound that belongs to the class of oxolane carboxamides. It has gained significant attention in the scientific community due to its potential therapeutic and industrial applications.
Development of Anti-virulence Drugs
Bacterial intercellular communication has become a target for the development of new anti-virulence drugs .
properties
IUPAC Name |
N-(2-oxooxolan-3-yl)tridecanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H31NO3/c1-2-3-4-5-6-7-8-9-10-11-12-16(19)18-15-13-14-21-17(15)20/h15H,2-14H2,1H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWHZLNSEWMAGNV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCC(=O)NC1CCOC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H31NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20469635 |
Source
|
| Record name | N-(2-Oxooxolan-3-yl)tridecanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20469635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-oxooxolan-3-yl)tridecanamide | |
CAS RN |
878627-21-5 |
Source
|
| Record name | N-(2-Oxooxolan-3-yl)tridecanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20469635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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